N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide
• InChI: InChI=1S/C19H20N2O2/c1-5-18(22)20-15-8-6-7-14(13(15)4)19-21-16-9-11(2)12(3)10-17(16)23-19/h6-10H,5H2,1-4H3,(H,20,22)
• InChI Key: MRAXCOPTLQEUDN-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=CC(=C1C)C2=NC3=C(O2)C=C(C(=C3)C)C

Description

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide, also known as DMPP, is a synthetic compound that has been extensively studied for its potential applications in various fields of scientific research. DMPP belongs to the class of benzoxazole compounds and is known for its ability to modulate the activity of certain ion channels in the nervous system.

Mechanism of Action

The mechanism of action of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide involves the modulation of ion channels in the nervous system. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide binds to the ion channels and increases or decreases their activity, depending on the type of ion channel. This modulation can affect the release of neurotransmitters and the transmission of nerve impulses, leading to changes in behavior and physiological responses.
Biochemical and Physiological Effects:
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has been shown to have various biochemical and physiological effects, including the modulation of ion channels, the release of neurotransmitters, and the transmission of nerve impulses. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and to reduce the symptoms of Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has several advantages for lab experiments, including its ability to modulate ion channels in the nervous system and its low toxicity in animal models. However, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide also has some limitations, including its limited solubility in water and its potential to cause toxicity at high concentrations.

Future Directions

There are several future directions for research on N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide, including:
1. Further studies on the mechanism of action of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide, including its effects on different types of ion channels and its interactions with other compounds.
2. Studies on the potential therapeutic applications of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.
3. Studies on the toxicity of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide in living organisms, including the potential long-term effects of exposure to N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide.
4. Development of new synthesis methods for N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide that are more efficient and environmentally friendly.
5. Studies on the pharmacokinetics and pharmacodynamics of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide in living organisms, including its absorption, distribution, metabolism, and excretion.
Conclusion:
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide is a promising compound that has been extensively studied for its potential applications in various fields of scientific research. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has been shown to modulate the activity of certain ion channels in the nervous system, leading to changes in behavior and physiological responses. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has also been studied for its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Further research on N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide is needed to fully understand its mechanism of action, toxicity, and potential applications in scientific research and medicine.

Synthesis Methods

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide can be synthesized using various methods, including the reaction of 2-methyl-3-nitrobenzoic acid with 2-amino-5,6-dimethylbenzoxazole in the presence of a reducing agent. Another method involves the reaction of 2-methyl-3-nitrobenzoic acid with 2-amino-5,6-dimethylbenzoxazole in the presence of a catalyst, followed by the reduction of the resulting intermediate with a reducing agent.

Scientific Research Applications

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has been studied for its potential applications in various fields of scientific research, including neuroscience, pharmacology, and toxicology. In neuroscience, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has been shown to modulate the activity of certain ion channels in the nervous system, including the nicotinic acetylcholine receptor and the transient receptor potential cation channel. This modulation can affect the release of neurotransmitters and the transmission of nerve impulses, leading to changes in behavior and physiological responses.
In pharmacology, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has been studied for its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and to reduce the symptoms of Parkinson's disease and schizophrenia.
In toxicology, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has been studied for its potential to cause toxicity in living organisms. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has been shown to have low toxicity in animal models, making it a promising compound for further research.